Ursiniolide A

• Molecular Formula: C22H28O7
• Molecular Weight: 404.5 g/mol
• IUPAC Name: [(3aR,4R,6E,9S,10E,11aS)-9-acetyloxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (2R,3R)-2,3-dimethyloxirane-2-carboxylate
• InChI: InChI=1S/C22H28O7/c1-11-7-8-16(26-15(5)23)12(2)10-18-19(13(3)20(24)27-18)17(9-11)28-21(25)22(6)14(4)29-22/h7,10,14,16-19H,3,8-9H2,1-2,4-6H3/b11-7+,12-10+/t14-,16+,17-,18+,19-,22-/m1/s1
• InChI Key: XBYFQUZGOAYUQG-RNDOSCADSA-N
• Isomeric SMILES: C[C@@H]1[C@](O1)(C)C(=O)O[C@@H]2C/C(=C/C[C@@H](/C(=C/[C@H]3[C@@H]2C(=C)C(=O)O3)/C)OC(=O)C)/C
• SMILES: CC1C(O1)(C)C(=O)OC2CC(=CCC(C(=CC3C2C(=C)C(=O)O3)C)OC(=O)C)C

Description

Ursiniolide A is a germacranolide.

Scientific Research Applications

• Undergraduate Research Experience : Ursiniolide A has been utilized in undergraduate research experiences (UREs), contributing to students' cognitive, personal, and professional development in scientific fields. UREs provide a platform for students to engage in authentic research work, fostering their transition into professional scientific practice (Hunter, Laursen, & Seymour, 2007).

• Antimicrobial Activity : this compound has been explored for its potential antimicrobial activities. Research indicates that it may be effective against various microorganisms, contributing to the development of natural ingredients in food and pharmaceutical industries (Mihaylova, Lante, Tinello, & Krastanov, 2014).

• Encapsulation Technology : Innovative encapsulation techniques using spray congealing technology have been applied to this compound, aiming to enhance its oral bioavailability and protect its active compounds. This approach is promising for improving the biopharmaceutical properties of this compound without affecting its antibacterial activity (Tomšik et al., 2019).

• Natural Product Research : this compound's role as a medicinally important natural product has been highlighted, particularly in relation to its anticancer, antitumor, and antiwrinkle properties. Its use in clinical trials for various diseases underscores its significance in drug discovery and therapeutic applications (Sultana, 2011).

• Chemical Composition Analysis : Detailed analysis of the chemical composition of this compound and related compounds has been conducted, with a focus on their antifungal action. This research contributes to understanding the health benefits and potential clinical applications of this compound (Bagiu, Vlaicu, & Butnariu, 2012).